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Introduction
DBCO-NHCO-PEG2-Biotin is a versatile heterobifunctional linker designed for the

straightforward biotinylation of azide-modified surfaces and biomolecules. This reagent

leverages the power of copper-free click chemistry, specifically Strain-Promoted Alkyne-Azide

Cycloaddition (SPAAC), to form a stable covalent bond with azide-containing targets. The

dibenzocyclooctyne (DBCO) group reacts selectively with azides under mild, aqueous

conditions, making it ideal for biological applications. The integrated short polyethylene glycol

(PEG2) spacer enhances hydrophilicity and reduces steric hindrance, while the terminal biotin

moiety provides a high-affinity binding site for streptavidin and its analogs. These

characteristics make DBCO-NHCO-PEG2-Biotin an invaluable tool for developing biosensors,

microarrays, and targeted drug delivery systems, as well as for cell surface labeling and protein

immobilization.[1][2][3][4][5]
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Biocompatible: The copper-free click chemistry reaction is suitable for use in living cells and

other biological systems where the cytotoxicity of copper is a concern.[6][7][8][9]

High Specificity: The DBCO group reacts exclusively with azides, ensuring highly specific

labeling with minimal off-target effects.

Strong and Stable Linkage: The resulting triazole linkage is highly stable, providing a robust

connection between the surface and the biotin molecule.

Hydrophilic Spacer: The PEG2 spacer improves solubility in aqueous buffers and reduces

non-specific binding.

Versatile Applications: Suitable for a wide range of applications including bioconjugation,

surface modification, and the development of diagnostic tools.[1][3]

Applications
Surface Functionalization: Immobilization of biotin on various azide-modified surfaces such

as glass slides, magnetic beads, and nanoparticles for the subsequent capture of

streptavidin-conjugated molecules.

Bioconjugation: Labeling of azide-modified proteins, peptides, nucleic acids, and other

biomolecules.[3]

Immunoassays: Development of sensitive and robust ELISA-like assays and other diagnostic

platforms.

Cell Surface Engineering: Modification of cell surfaces to study cellular adhesion, signaling,

and for targeted cell isolation.[10]

Drug Delivery: Construction of targeted drug delivery systems by linking biotinylated carriers

to streptavidin-conjugated targeting moieties.[1]

Quantitative Data Presentation
The efficiency of surface functionalization and subsequent streptavidin binding can be

influenced by several factors, including the concentration of the DBCO-biotin linker, incubation
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time, and the density of azide groups on the surface. Below are tables summarizing typical

quantitative data obtained from experimental studies.

Table 1: Effect of DBCO-NHCO-PEG2-Biotin Concentration on Surface Biotinylation

Concentration of
DBCO-NHCO-
PEG2-Biotin (µM)

Incubation Time
(hours)

Surface Biotin
Density (pmol/cm²)
(Estimated)

Subsequent
Streptavidin
Binding
(Normalized
Fluorescence
Intensity)

10 2 1.5 0.4

50 2 5.8 0.8

100 2 9.2 1.0

200 2 9.5 1.0

Data are representative and may vary depending on the substrate and specific experimental

conditions.

Table 2: Kinetic Parameters of Streptavidin Binding to Biotinylated Surfaces

Biotin Surface
Density

Association Rate
Constant (k_on)
(M⁻¹s⁻¹)

Dissociation Rate
Constant (k_off)
(s⁻¹)

Equilibrium
Dissociation
Constant (K_D) (M)

Low 1.2 x 10⁵ 5.0 x 10⁻⁴ 4.2 x 10⁻⁹

Medium 2.5 x 10⁵ 2.1 x 10⁻⁴ 8.4 x 10⁻¹⁰

High 3.1 x 10⁵ 1.5 x 10⁻⁴ 4.8 x 10⁻¹⁰

Kinetic data obtained from Surface Plasmon Resonance (SPR) analysis. Values can vary

based on the specific surface chemistry and instrumentation.[3][4]
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Protocol 1: General Surface Functionalization with
DBCO-NHCO-PEG2-Biotin
This protocol describes the biotinylation of an azide-functionalized surface.

Materials:

Azide-functionalized surface (e.g., glass slide, silicon wafer, or microplate)

DBCO-NHCO-PEG2-Biotin

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), pH 7.4

Deionized (DI) water

Nitrogen gas

Procedure:

Preparation of DBCO-NHCO-PEG2-Biotin Stock Solution:

Allow the vial of DBCO-NHCO-PEG2-Biotin to equilibrate to room temperature before

opening.

Prepare a 10 mM stock solution by dissolving the required amount in anhydrous DMF or

DMSO. Mix well until fully dissolved. Note: Prepare this solution fresh before each use.

Surface Preparation:

Clean the azide-functionalized surface by sonicating in DI water and then ethanol for 15

minutes each.

Dry the surface under a gentle stream of nitrogen gas.

Biotinylation Reaction:
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Dilute the DBCO-NHCO-PEG2-Biotin stock solution to a final concentration of 100 µM in

PBS, pH 7.4.

Immerse the azide-functionalized surface in the DBCO-biotin solution, ensuring the entire

surface is covered.

Incubate for 2-4 hours at room temperature with gentle agitation.[8][9]

Washing:

Remove the surface from the DBCO-biotin solution.

Wash the surface thoroughly with PBS (3 x 5 minutes) to remove any unreacted DBCO-

biotin.

Rinse the surface with DI water (2 x 5 minutes).

Drying and Storage:

Dry the biotinylated surface under a gentle stream of nitrogen gas.

The functionalized surface is now ready for use or can be stored in a desiccated container

at 4°C for short-term storage.

Protocol 2: Quantification of Surface Biotin using the
HABA Assay
This protocol provides a colorimetric method to estimate the amount of biotin immobilized on a

surface.

Materials:

Biotinylated surface

HABA (4'-hydroxyazobenzene-2-carboxylic acid)/Avidin solution (available as a kit)

PBS, pH 7.4
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96-well microplate

Microplate reader

Procedure:

Prepare HABA/Avidin Reagent:

Prepare the HABA/Avidin solution according to the manufacturer's instructions.

Sample Preparation:

Place the biotinylated surface in a well of a 96-well plate. If using a larger surface, it can

be cut into smaller pieces that fit into the wells.

Prepare a blank well with an unmodified (azide-functionalized) surface as a negative

control.

HABA Assay:

Add 200 µL of the HABA/Avidin solution to each well containing the surface samples and

the blank.

Incubate the plate at room temperature for 10 minutes, protected from light.

Measurement:

Measure the absorbance at 500 nm using a microplate reader.

Calculation:

The concentration of biotin is proportional to the decrease in absorbance at 500 nm as

biotin displaces HABA from avidin.

Calculate the amount of biotin using a standard curve prepared with known concentrations

of free biotin.[2][6][7][11][12]
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Protocol 3: Streptavidin Binding to a Biotinylated
Surface
This protocol describes the binding of a streptavidin-conjugate (e.g., fluorescently labeled

streptavidin) to the biotinylated surface for detection or further functionalization.

Materials:

Biotinylated surface

Streptavidin-fluorophore conjugate (e.g., Streptavidin-FITC)

PBS, pH 7.4, with 0.1% BSA and 0.05% Tween-20 (Blocking/Binding Buffer)

PBS, pH 7.4 (Washing Buffer)

Fluorescence microscope or plate reader

Procedure:

Blocking:

Incubate the biotinylated surface with Blocking/Binding Buffer for 30 minutes at room

temperature to minimize non-specific binding.

Streptavidin Incubation:

Prepare a solution of the streptavidin-fluorophore conjugate in Blocking/Binding Buffer at a

concentration of 1-10 µg/mL.

Remove the blocking buffer and add the streptavidin solution to the surface.

Incubate for 1 hour at room temperature, protected from light.

Washing:

Remove the streptavidin solution.
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Wash the surface three times with Washing Buffer to remove any unbound streptavidin.

Detection:

Visualize the surface using a fluorescence microscope or quantify the fluorescence

intensity using a microplate reader at the appropriate excitation and emission wavelengths

for the chosen fluorophore.
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Caption: Experimental workflow for surface functionalization.
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Reactants
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Caption: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) reaction.
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Caption: Signaling pathway initiated by a functionalized surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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